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Introduction
Heliotrine is a naturally occurring pyrrolizidine alkaloid (PA) found in numerous plant species,

particularly those belonging to the Heliotropium, Crotalaria, and Senecio genera.[1] Historically,

PAs have been recognized for their significant hepatotoxicity, posing risks to both livestock and

humans through contaminated food sources.[2] However, emerging research has unveiled a

spectrum of pharmacological activities associated with heliotrine, including anti-inflammatory,

antioxidant, and anticancer properties, sparking interest in its potential therapeutic applications.

[1][3] This technical guide provides an in-depth overview of the chemical structure,

physicochemical properties, biological activities, and toxicological profile of heliotrine, with a

focus on quantitative data and detailed experimental methodologies.

Chemical Structure and Physicochemical Properties
Heliotrine is a monoester pyrrolizidine alkaloid.[4] Its chemical structure consists of a necine

base, heliotridine, esterified with heliotric acid.

Table 1: Chemical and Physicochemical Properties of Heliotrine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1673042?utm_src=pdf-interest
https://www.benchchem.com/product/b1673042?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Studying_Acetylheliotrine_Effects_in_Cell_Culture_Models.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_Cytotoxicity_Assays_of_Acetylheliotrine.pdf
https://www.benchchem.com/product/b1673042?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Studying_Acetylheliotrine_Effects_in_Cell_Culture_Models.pdf
https://pubmed.ncbi.nlm.nih.gov/5806426/
https://www.benchchem.com/product/b1673042?utm_src=pdf-body
https://www.benchchem.com/product/b1673042?utm_src=pdf-body
https://www.scbt.com/p/heliotrine-303-33-3
https://www.benchchem.com/product/b1673042?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

[(7S,8R)-7-hydroxy-5,6,7,8-

tetrahydro-3H-pyrrolizin-1-

yl]methyl (2S)-2-hydroxy-2-

[(1R)-1-methoxyethyl]-3-

methylbutanoate

[5]

CAS Number 303-33-3 [5]

Molecular Formula C₁₆H₂₇NO₅ [5]

Molecular Weight 313.39 g/mol [5]

Appearance White powder [5]

Solubility
Soluble in chloroform and

ethanol
[5]

logP (Octanol/Water Partition

Coefficient)
0.327 (Crippen Calculated) [6]

Water Solubility (logS) -1.42 (Crippen Calculated) [6]
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Biological Activities and Mechanism of Action
The biological effects of heliotrine are complex and primarily attributed to its metabolic

activation in the liver.

Metabolic Activation and Toxicity
Heliotrine itself is a pro-toxicant and requires metabolic activation by cytochrome P450 (CYP)

enzymes, particularly CYP3A4 and CYP2B6, in the liver.[8] This process generates highly

reactive pyrrolic metabolites, known as dehydroheliotridine (DHH). These electrophilic
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metabolites can readily alkylate cellular macromolecules such as DNA and proteins, leading to

cytotoxicity, genotoxicity, and the characteristic hepatotoxicity associated with PAs.[8][9] The

primary toxic outcome is hepatic sinusoidal obstruction syndrome (HSOS), previously known as

veno-occlusive disease (VOD).[8]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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